4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate

• IUPAC Name: [4-[(Z)-(2-methylsulfanyl-5-oxo-1,3-thiazol-4-ylidene)methyl]phenyl] acetate
• InChI: InChI=1S/C13H11NO3S2/c1-8(15)17-10-5-3-9(4-6-10)7-11-12(16)19-13(14-11)18-2/h3-7H,1-2H3/b11-7-
• InChI Key: TWQHFZBVRACGIA-XFFZJAGNSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)SC(=N2)SC
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=C\2/C(=O)SC(=N2)SC
• Molecular Formula: C13H11NO3S2
• Molecular Weight: 293.4 g/mol

Description

4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate is not fully understood. However, it has been suggested that its fluorescent properties are due to the interaction of the thiazole ring with metal ions, leading to a change in the electronic structure of the compound.
Biochemical and Physiological Effects:
Studies have shown that 4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate exhibits antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been found to have antitumor activity against human lung cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate in lab experiments is its fluorescent properties, which make it a useful tool for the detection of metal ions. However, its limited solubility in water can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the study of 4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate. One area of research could focus on the development of new derivatives with enhanced biological activities. Additionally, further studies could be conducted to investigate its potential use as a diagnostic tool for the detection of metal ions in biological samples. Finally, its application in other fields, such as materials science, could also be explored.

Synthesis Methods

The synthesis of 4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate involves the reaction of 4-(bromomethyl)phenyl acetate with potassium thioacetate, followed by the reaction of the resulting product with 2-amino-4-methylthiazole. The final product is obtained after purification through column chromatography.

Scientific Research Applications

4-{[2-(methylthio)-5-oxo-1,3-thiazol-4(5H)-ylidene]methyl}phenyl acetate has been studied extensively for its potential use as a fluorescent probe for the detection of metal ions. It has also been investigated for its antimicrobial and antitumor activities. Additionally, it has been used as a starting material for the synthesis of various derivatives with potential biological activities.